N-(1,3-benzodioxol-5-ylmethyl)-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-(3-methoxyphenyl)-5-pyridin-4-yltriazole-4-carboxamide
• InChI: InChI=1S/C23H19N5O4/c1-30-18-4-2-3-17(12-18)28-22(16-7-9-24-10-8-16)21(26-27-28)23(29)25-13-15-5-6-19-20(11-15)32-14-31-19/h2-12H,13-14H2,1H3,(H,25,29)
• InChI Key: WLRAOEAIAVYQAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=C(N=N2)C(=O)NCC3=CC4=C(C=C3)OCO4)C5=CC=NC=C5
• Molecular Formula: C23H19N5O4
• Molecular Weight: 429.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C23H19N5O4 and its molecular weight is 429.436. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Properties

This compound has been explored in various scientific studies for its chemical synthesis and properties. For instance, research into pyridine metallation chemistry has led to the development of compounds with NK-1 antagonist activity, illustrating the compound's relevance in synthesizing bioactive molecules (Jungheim et al., 2006). Another study focused on the synthesis of heterocyclic compounds containing the pyridin-4-yl moiety, demonstrating their potential for antibacterial and antifungal activities (Patel & Patel, 2015).

Corrosion Inhibition

The compound's derivatives have been studied for their corrosion inhibition properties, especially for mild steel in acidic media. Research found that certain triazole derivatives exhibit effective corrosion inhibition, attributed to their strong interaction with metal surfaces (Ma et al., 2017).

Anticancer Potential

A novel sulfur heterocyclic thiophene derivative containing 1,2,3-triazole and pyridine moieties has shown promise as a potential human topoisomerase IIα inhibiting anticancer agent. This compound, characterized through computational and experimental studies, demonstrates significant cytotoxicity against various human cancer cell lines, highlighting its potential in anticancer drug development (Murugavel et al., 2019).

Antitubercular Activity

The compound's derivatives have been evaluated for antitubercular activity, specifically targeting Mycobacterium tuberculosis. One study synthesized a series of derivatives via click chemistry and identified compounds with significant activity against the MTB pantothenate synthetase, a crucial enzyme in the bacterium's metabolism. This research suggests these compounds as promising candidates for developing new antitubercular drugs (Amaroju et al., 2017).